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Compound of Interest

Compound Name: CC 401 dihydrochloride

Cat. No.: B1191986

Get Quote

Target Audience: Researchers, biochemists, and drug development professionals. Content

Focus: Physicochemical properties, solvent causality, and self-validating preparation protocols

for in vitro and in vivo assays.

Introduction & Mechanistic Overview
CC-401 dihydrochloride is a highly potent, second-generation, ATP-competitive inhibitor of all

three isoforms of c-Jun N-terminal Kinase (JNK1/2/3). With an in vitro Ki​ranging from 25 to 50

nM, it exhibits >40-fold selectivity for JNK over related kinases such as p38, ERK, and IKK2 [1].

In cell-based and animal models, CC-401 is utilized to block the phosphorylation of the N-

terminal activation domain of the transcription factor c-Jun, thereby arresting downstream

apoptotic and fibrotic signaling cascades[2]. Understanding the compound's solubility profile—

particularly the causality behind using its dihydrochloride salt form—is critical for designing

robust, reproducible biological assays. The salt formulation dramatically enhances the

compound's hydrophilicity, permitting organic solvent-free aqueous preparations that are vital

for sensitive cell lines where DMSO toxicity is a confounding variable.
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Mechanism of CC-401 dihydrochloride inhibiting the JNK/c-Jun signaling pathway.
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Physicochemical Properties & Solubility Profile
The successful application of CC-401 relies heavily on respecting its solubility limits. While the

free base has poor aqueous solubility, the dihydrochloride salt form allows for direct dissolution

in water and physiological buffers. However, aqueous stability is transient.

Quantitative Solubility Data
Property / Solvent Value / Limit

Causality & Handling
Notes

Molecular Weight 461.39 g/mol

Batch-specific hydration may

slightly alter MW; verify

Certificate of Analysis.

Water ~10 mg/mL
Highly soluble, but lacks

physiological pH buffering.

PBS (pH 7.2) ~2 mg/mL

Ideal for organic solvent-free

assays. Requires immediate

use [3].

DMSO 30 - 40 mg/mL

Requires ultrasonication.

DMSO is hygroscopic; water

absorption reduces

solubility[2].

Aqueous Stability < 24 hours

Prone to hydrolysis and

precipitation in aqueous

environments over time [3].

Experimental Protocols
As an application scientist, I strongly advocate for a dual-protocol approach depending on the

sensitivity of your biological model to organic solvents.

Protocol A: Preparation of Organic Solvent-Free
Aqueous Buffer (PBS)
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Use Case: Highly sensitive primary cell cultures or in vivo models where DMSO vehicles cause

unacceptable baseline toxicity.

Causality Note: We utilize PBS (pH 7.2) to maintain physiological osmolarity. Because CC-401

dihydrochloride is a salt, it will naturally dissociate in water. However, prolonged exposure to

aqueous environments leads to degradation of the active core and eventual precipitation.

Therefore, this protocol enforces a strict <24-hour usage window [3].

Step-by-Step Methodology:

Equilibration: Allow the CC-401 dihydrochloride vial to equilibrate to room temperature in a

desiccator before opening to prevent condensation, which degrades the powder.

Weighing: Weigh the required mass of crystalline solid (e.g., 2 mg) into a sterile, amber

microcentrifuge tube (the compound is light-sensitive over prolonged periods).

Dissolution: Add 1 mL of sterile, pre-warmed (37°C) PBS (pH 7.2) to achieve a 2 mg/mL

concentration.

Agitation: Vortex vigorously for 60 seconds. If particulate matter remains, sonicate in a water

bath for 2–5 minutes until the solution is completely clear.

Sterilization: Filter the solution through a 0.22 µm PTFE syringe filter if required for sterile

cell culture.

Execution: Dilute immediately into your final assay medium. Do not store. Discard any

unused aqueous solution after 24 hours.

Protocol B: Preparation of DMSO Master Stock &
Aqueous Dilution
Use Case: High-throughput screening (HTS) or standard biochemical assays requiring long-

term stock storage.

Causality Note: DMSO prevents the hydrolysis of the compound, allowing for long-term storage

at -20°C. However, DMSO is highly hygroscopic. Using old, moisture-laden DMSO will cause

the compound to crash out of solution prematurely [2].
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Step-by-Step Methodology:

Solvent Quality: Use only newly opened, anhydrous DMSO (≥99.9% purity).

Stock Preparation: Dissolve the solid in DMSO to create a 10 mM or 40 mg/mL master stock.

Sonication: Sonicate the mixture for 5-10 minutes. The dihydrochloride salt may require

mechanical energy to fully break the crystal lattice in DMSO.

Aliquot & Store: Purge the headspace of the tubes with an inert gas (Argon or Nitrogen) to

displace moisture. Aliquot into single-use volumes and freeze at -20°C.

Aqueous Dilution (Working Solution): On the day of the experiment, thaw an aliquot at room

temperature. Dilute into aqueous buffer (e.g., assay medium) ensuring the final DMSO

concentration is ≤0.1% (v/v) to prevent solvent-induced cytotoxicity.
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Workflow for preparing CC-401 dihydrochloride stocks and aqueous buffer dilutions.

Quality Control: A Self-Validating System
To ensure scientific integrity, every protocol must be self-validating. Do not assume your CC-

401 solution is active simply because it is dissolved. Implement the following checks:

Physical Validation (Precipitation Check): Before adding the diluted aqueous buffer to your

cells, measure the Optical Density (OD) at 600 nm. A rising baseline indicates micro-

precipitation of the compound out of the aqueous buffer.
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Biological Validation (Target Engagement): CC-401 specifically inhibits JNK, but it does not

prevent the upstream phosphorylation of JNK itself. To validate that your CC-401 aqueous

solution is active, use a Western blot to measure c-Jun phosphorylation (which should

decrease) versus JNK phosphorylation (which should remain unchanged or increase due to

loss of negative feedback) [2]. If both decrease, your compound may have degraded into a

non-specific inhibitor, likely due to prolonged aqueous storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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